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Compound of Interest

Compound Name: 3,3,3-Trichloropropanoic acid

Cat. No.: B16327336

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 3,3,3-
trichloropropanoic acid, a halogenated carboxylic acid of interest to researchers and

professionals in the fields of chemical synthesis and drug development. This document details

available and predicted data for Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS), along with generalized experimental protocols.

Spectroscopic Data Summary
The following tables summarize the available and predicted spectroscopic data for 3,3,3-
trichloropropanoic acid.

Table 1: ¹H NMR Spectroscopic Data
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Chemical
Shift (δ)
ppm

Multiplicity Integration Assignment Solvent Instrument

~3.8

(Predicted)
Singlet 2H -CH₂- CDCl₃

Varian CFT-

20

~11-13

(Predicted)

Singlet

(broad)
1H -COOH CDCl₃

Varian CFT-

20

Note: Specific experimental chemical shift values for the -CH₂- group were not found in the

available literature. The value is an estimation based on typical ranges for similar structures.

The carboxylic acid proton signal is characteristically broad and its chemical shift is dependent

on concentration and solvent.

Table 2: ¹³C NMR Spectroscopic Data (Predicted)
Chemical Shift (δ) ppm Carbon Atom

~170 C=O

~80-90 -CCl₃

~45-55 -CH₂-

Note: Experimental ¹³C NMR data for 3,3,3-trichloropropanoic acid is not readily available.

The chemical shifts presented are predicted values based on established increments and

spectral databases for similar functional groups.

Table 3: Infrared (IR) Spectroscopy Data
Wavenumber (cm⁻¹) Assignment Intensity

2500-3300
O-H stretch (carboxylic acid

dimer)
Strong, Broad

1710-1760 C=O stretch Strong

1210-1320 C-O stretch Medium

600-800 C-Cl stretch Strong
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Source: The IR data is based on a spectrum obtained from a film cast from chloroform (CHCl₃).

Table 4: Mass Spectrometry (MS) Data (Predicted
Fragmentation)

m/z Proposed Fragment Notes

176/178/180 [M]⁺ (Molecular Ion)
Isotopic pattern due to three

chlorine atoms.

159/161/163 [M-OH]⁺ Loss of hydroxyl radical.

131/133/135 [M-COOH]⁺ Loss of carboxyl group.

117/119/121 [CCl₃]⁺ Trichloromethyl cation.

45 [COOH]⁺ Carboxyl cation.

Note: Experimental mass spectrometry data for 3,3,3-trichloropropanoic acid is not readily

available. The fragmentation patterns are predicted based on the known fragmentation of

carboxylic acids and halogenated compounds[1][2]. The presence of three chlorine atoms will

result in a characteristic M, M+2, M+4, M+6 isotopic pattern for chlorine-containing fragments.

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A solution of 3,3,3-trichloropropanoic acid is prepared by dissolving the sample in a

deuterated solvent, typically chloroform-d (CDCl₃), in a standard 5 mm NMR tube. ¹H and ¹³C

NMR spectra are acquired on a spectrometer, such as a Varian CFT-20 or a modern

equivalent. For ¹³C NMR, a proton-decoupled spectrum is typically obtained to simplify the

spectrum to single lines for each unique carbon atom. Chemical shifts are referenced to an

internal standard, commonly tetramethylsilane (TMS) at 0.00 ppm.

Infrared (IR) Spectroscopy
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The IR spectrum can be obtained using the cast film technique. A small amount of 3,3,3-
trichloropropanoic acid is dissolved in a volatile solvent like chloroform. The solution is then

deposited onto an IR-transparent window (e.g., NaCl or KBr plate), and the solvent is allowed

to evaporate, leaving a thin film of the sample. The spectrum is then recorded using a Fourier

Transform Infrared (FTIR) spectrometer.

Mass Spectrometry (MS)
For a volatile compound like 3,3,3-trichloropropanoic acid, Gas Chromatography-Mass

Spectrometry (GC-MS) is a suitable technique. The sample is injected into a gas

chromatograph, where it is vaporized and separated from any impurities on a capillary column.

The separated compound then enters the mass spectrometer, where it is ionized, typically by

electron impact (EI). The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer and detected.

Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical

compound like 3,3,3-trichloropropanoic acid.
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A generalized workflow for the spectroscopic analysis of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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